Cas no 32487-38-0 (Adenosine,8-[(phenylmethyl)thio]-, cyclic 3',5'-(hydrogen phosphate) (9CI))

• Product Name: Adenosine,8-[(phenylmethyl)thio]-, cyclic 3',5'-(hydrogen phosphate) (9CI)
• CAS No: 32487-38-0
• MF: C₁₇H₁₈N₅O₆PS
• MW: 451.393482685089
• CID: 307089
• PubChem ID: 94432
• Update Time: 2025-04-19

Adenosine,8-[(phenylmethyl)thio]-, cyclic 3',5'-(hydrogen phosphate) (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,8-[(phenylmethyl)thio]-, cyclic 3',5'-(hydrogen phosphate) (9CI)
• 32487-38-0
• (4aR,6R,7R,7aS)-6-(6-amino-8-benzylsulfanylpurin-9-yl)-2-hydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol
• 8-Thio-benzyl cyclic amp
• CHEMBL3142470
• 6-[6-Amino-8-(benzylsulfanyl)-9H-purin-9-yl]-2,7-dihydroxytetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-2-one
• 8-S-Benzyl cyclic amp
• 8-((Phenylmethyl)thio)adenosine, cyclic 3',5'-(hydrogen phosphate)
• DTXSID70954228
• 8-Benzylthio-camp

• Inchi： 1S/C17H18N5O6PS/c18-14-11-15(20-8-19-14)22(17(21-11)30-7-9-4-2-1-3-5-9)16-12(23)13-10(27-16)6-26-29(24,25)28-13/h1-5,8,10,12-13,16,23H,6-7H2,(H,24,25)(H2,18,19,20)/t10-,12-,13-,16-/m1/s1
• InChI Key： XOQMHXSVDYQBOZ-XNIJJKJLSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NC2C(N)=NC=NC=2N1[C@H]1[C@@H]([C@H]2[C@@H](COP(=O)(O)O2)O1)O

Computed Properties

• Exact Mass: 451.07174
• Monoisotopic Mass: 451.07154148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 180Ų

Experimental Properties

• PSA: 154.84